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Compound of Interest

Compound Name: 3-Methoxyisonicotinonitrile

CAS No.: 26414-90-4

Cat. No.: B1590417

Get Quote

Chemical Identification & Immediate Safety Profile
Before initiating any disposal procedure, verify the chemical identity to ensure this protocol is

appropriate for your specific inventory.

Parameter Specification

Chemical Name 3-Methoxyisonicotinonitrile

Synonyms
3-Methoxypyridine-4-carbonitrile; 4-Cyano-3-

methoxypyridine

CAS Number 26414-90-4

Molecular Formula C₇H₆N₂O

Physical State
Solid (typically off-white to yellow crystalline

powder)

Primary Hazards
Acute Toxicity (Oral/Dermal), Skin/Eye Irritant,

Cyanide Generation Potential
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⚠️ Critical Safety Warning: The Cyanide Factor
While 3-Methoxyisonicotinonitrile is a stable organic solid, it possesses a nitrile (-CN) moiety.

Under acidic conditions or metabolic processing, this group can liberate Hydrogen Cyanide

(HCN) or cyanide ions.

NEVER mix this waste with acidic waste streams.

NEVER autoclave this waste (heat + potential acidity = gas generation).

Mechanistic Toxicology & Hazard Logic
Why do we handle it this way?

To ensure safety compliance, researchers must understand the causality behind the disposal

rules. The toxicity of 3-Methoxyisonicotinonitrile is twofold:

The Pyridine Ring: Pyridines are lipophilic, allowing them to penetrate the epidermis easily.

This necessitates the use of robust PPE (Nitrile gloves, minimum 0.11mm thickness) to

prevent dermal absorption.

The Nitrile Moiety (Metabolic Activation): Upon ingestion or inhalation, cytochrome P450

enzymes can metabolize the alkyl-nitrile bond, releasing free cyanide ions (

). This inhibits cytochrome c oxidase in the mitochondria, halting cellular respiration.

Self-Validating Safety Check: Before adding this chemical to any waste container, verify the

container's pH using a non-bleeding pH strip. The waste stream must be Neutral (pH 7) or

Alkaline (pH > 8). If the waste container is acidic, do not use it.

Disposal Decision Matrix (Workflow)
The following decision tree outlines the correct disposal path based on the physical state of the

waste.
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Waste Generation:
3-Methoxyisonicotinonitrile

Determine Physical State
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Triple Rinse with Solvent

Label: 'Contains Nitriles'
'DO NOT ACIDIFY'

Combine Rinsate with
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(with Afterburner/Scrubber)
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Figure 1: Operational workflow for the segregation and disposal of nitrile-containing organic

waste. Note the convergence on incineration, which is required to thermally destroy the

nitrogen bonds and prevent environmental release.

Waste Stream Segregation Protocols
Effective disposal relies on strict segregation at the bench level. Use the table below to

categorize your waste containers.

Waste Category Container Labeling Compatibility Rules Disposal Method

Stream A: Solid Waste
"Toxic Solid - Organic

Nitriles"

Keep Dry. Double-bag

in polyethylene.

Incineration. Solids

are packed into drums

and burned at

>1000°C.

Stream B: Liquid

Waste

"Toxic Organic

Solvent - Nitriles"

NO ACIDS.

Compatible with

Acetone, DCM, Ethyl

Acetate, Methanol.

Fuel

Blending/Incineration.

High BTU value

allows use as

secondary fuel in

cement kilns (with

scrubbers).

Stream C: Aqueous

Waste

"Aqueous Toxic -

Cyanides/Nitriles"

pH > 9. Must be kept

basic (add NaOH if

necessary) to prevent

HCN gas evolution.

Chemical Treatment.

Often requires alkaline

chlorination (bleach

treatment) before

release.

Detailed Procedures
Protocol A: Disposal of Pure Solid (Expired/Unused Inventory)

PPE: Wear nitrile gloves (double-gloved), lab coat, and safety glasses. Work inside a fume

hood.

Solubilization (Recommended): While solid disposal is permitted, dissolving the solid in a

combustible solvent (like acetone or ethanol) ensures the waste enters the liquid incineration
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stream, which is often more efficient for high-nitrogen compounds.

Step: Dissolve the powder in a minimal amount of acetone.

Step: Transfer to the "Toxic Organic" waste container.

Direct Solid Disposal: If keeping as solid, place the original container inside a clear

hazardous waste bag. Seal with tape. Label clearly with CAS 26414-90-4.[1]

Protocol B: Disposal of Reaction Mixtures (Liquid)
Check pH: Dip a pH strip into the reaction mixture.

If Acidic: Neutralize slowly with Saturated Sodium Bicarbonate (

) or dilute Sodium Hydroxide (

) until pH

7.

Transfer: Pour into the "Halogenated" or "Non-Halogenated" waste container (depending on

your solvent system).

Labeling: Add "Contains 3-Methoxyisonicotinonitrile" to the waste tag.

Protocol C: Decontamination of Spills
Isolate: Evacuate the immediate area if the spill is large (>10g).

PPE: Use a full-face respirator with organic vapor/acid gas cartridges if dust is airborne.

Absorb: Cover liquid spills with a spill pillow or vermiculite. For solid spills, cover with wet

paper towels to prevent dust generation, then wipe up.

Clean: Clean the surface with a 10% bleach solution (Sodium Hypochlorite). The bleach

oxidizes trace nitriles/cyanides into less toxic cyanates.

Reaction:
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Emergency Response
In case of Exposure:

Skin Contact: Wash immediately with soap and water for 15 minutes. Pyridines penetrate

skin; speed is critical.

Ingestion: Seek immediate medical attention.[2][3][4][5] Do not induce vomiting unless

instructed by poison control.

Inhalation: Move to fresh air. If breathing is difficult, trained personnel should administer

oxygen.

Fire Fighting Measures:

Media: Dry chemical,

, or alcohol-resistant foam.[6]

Hazard: Burning produces Nitrogen Oxides (

) and Hydrogen Cyanide (

). Firefighters must wear SCBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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